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Compound of Interest

Compound Name: 4"-Hydroxyisojasminin

Cat. No.: B8261371

For Researchers, Scientists, and Drug Development Professionals

Introduction

4"-Hydroxyisojasminin is a secoiridoid glycoside that has been isolated from various species
of the Jasminum genus, notably Jasminum mesnyi. As a naturally occurring compound, it holds
potential for further investigation into its biological activities and pharmacological applications.
The availability of a well-characterized reference standard is crucial for accurate quantification
in complex matrices, identification in natural product extracts, and for conducting reliable in
vitro and in vivo studies.

Given the absence of a reported total chemical synthesis in the scientific literature, this
document outlines a detailed protocol for the isolation and purification of 4"-
Hydroxyisojasminin from its natural source, Jasminum mesnyi, to obtain a reference
standard. The methodology is based on established phytochemical techniques for the
extraction and purification of secoiridoids.

Physicochemical Data of 4"-Hydroxyisojasminin

A summary of the key physicochemical properties of 4"-Hydroxyisojasminin is provided
below for easy reference.
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Property

Value Source

Molecular Formula

C26H38013 --INVALID-LINK--

Molecular Weight

558.57 g/mol --INVALID-LINK--

IUPAC Name

16-ethylidene-6,7-dihydroxy-
5,9-dimethyl-17-
[(2R,3R,4S,5S,6R)-3,4,5-
trihnydroxy-6-
--INVALID-LINK--
(hydroxymethyl)oxan-2-ylJoxy-
3,12,18-
trioxatricyclo[13.4.0.0%,%nona

dec-1(19)-ene-2,13-dione

CAS Number

135378-09-5 --INVALID-LINK--

Experimental Protocols

The following sections provide a detailed methodology for the isolation and purification of 4"-

Hydroxyisojasminin from Jasminum mesnyi leaves.

l. Plant Material Collection and Preparation

o Collection: Fresh leaves of Jasminum mesnyi should be collected and authenticated by a

plant taxonomist.

e Drying: The leaves are to be air-dried in the shade at room temperature until a constant

weight is achieved to prevent the degradation of thermolabile compounds.

» Pulverization: The dried leaves should be ground into a coarse powder using a mechanical

grinder.

Il. Extraction

The extraction process is designed to efficiently isolate the secoiridoid glycosides from the

plant matrix.
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(Powdered Jasminum mesnyi Leaves)

olvent Addition

(Maceration with 80% Ethanol (3x))

Filtration

(Rotary Evaporation under Vacuum)

y

‘ Crude Ethanolic Extract \
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‘ Crude Ethanolic Extract \

Suspend in Water

l

[Partition with n-Hexane

Aqueous Layer Non-polar compounds
[Partition with Dichloromethane]
queous Layer Less polar compounds

[Partition with Ethyl Acetate] Dichloromethane Fraction

Polar compoynds

Medium polarity compounds

Ethyl Acetate Fraction

Aqueous Fraction

(Contains 4"-Hydroxyisojasminin)
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Concentrated Aqueous Fraction

[Silica Gel Column Chromatography]

[Collect Fractions]

TLC Analysis

[Pool Fractions containing Target]

:

[Sephadex LH-20 Column Chromatographa

[Collect Fractions]

TLC Analysis

[Pool Fractions containing Targetj

:

[Preparative RP-HPLC]

Pure 4"-Hydroxyisojasminin

Click to download full resolution via product page
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 To cite this document: BenchChem. [Synthesis of a 4"-Hydroxyisojasminin Reference
Standard: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b826137 1#synthesis-of-a-4-hydroxyisojasminin-
reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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